Cas no 1361645-19-3 (3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine)

• Product Name: 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine
• CAS No: 1361645-19-3
• MF: C₁₇H₆Cl₇N
• MW: 472.407237529755
• CID: 4966837
• Update Time: 2025-06-07

3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine

• Inchi： 1S/C17H6Cl7N/c18-7-1-9(16(23)13(20)3-7)11-5-25-6-12(15(11)22)10-2-8(19)4-14(21)17(10)24/h1-6H
• InChI Key： TVVNJKPBEPMOOL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C1C=C(C=C(C=1Cl)Cl)Cl)C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 470.829043 g/mol
• Monoisotopic Mass: 468.831993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 12.9
• Molecular Weight: 472.4

Additional information on 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine

Professional Introduction to 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine (CAS No. 1361645-19-3)

3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1361645-19-3, is characterized by its unique structural features, which include multiple chlorine substituents and a pyridine core. The presence of these elements not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in various scientific domains.

The molecular structure of 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine consists of a central pyridine ring substituted with two chloro groups at the 4-position and 5-position, respectively. Additionally, the 2,3,5-trichlorophenyl groups attached to the 3-position further enhance its reactivity and stability. This configuration makes it an intriguing candidate for further exploration in synthetic chemistry and medicinal applications.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity. The structural motifs present in 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine have been found to be particularly useful in the design of bioactive molecules. Specifically, the chlorine atoms and the pyridine ring can serve as pharmacophores that interact with biological targets such as enzymes and receptors. This has led to several studies investigating its potential as an intermediate in the synthesis of pharmaceuticals.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The multiple chlorine substituents provide numerous sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, it can be used as a building block in the synthesis of more complex molecules or as a ligand in catalytic processes. The ability to modify its structure makes it a valuable asset in both academic research and industrial settings.

The field of medicinal chemistry has seen significant advancements due to the development of new synthetic methodologies. Compounds like 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine are often employed in high-throughput screening programs to identify lead compounds for drug discovery. Their unique structural features can be leveraged to develop drugs that target various diseases with high specificity and efficacy. Recent studies have highlighted its potential in combating resistant bacterial infections by acting on bacterial enzymes.

In materials science, this compound has also shown promise as a precursor for advanced materials. Its ability to form stable complexes with metals makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications ranging from gas storage and separation to catalysis and sensing. The versatility of 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine in this context underscores its importance beyond traditional pharmaceutical applications.

The synthesis of 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary substituents onto the pyridine ring. These methods not only enhance efficiency but also minimize unwanted side products.

The environmental impact of synthesizing such compounds is also a critical consideration. Efforts are being made to develop greener synthetic routes that reduce waste and energy consumption. For instance, solvent-free reactions and catalytic processes are being explored as alternatives to traditional methods. These approaches align with global initiatives to promote sustainable chemistry practices.

The future prospects for 3,5-Bis(2,3,5-trichlorophenyl)-4-chloropyridine are vast and exciting. Ongoing research aims to uncover new applications and improve synthetic methodologies further. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical solutions for real-world problems. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing science and technology.